Cas no 2013222-44-9 ({Spiro[2.5]octan-6-yl}methanesulfonamide)

• Product Name: {Spiro[2.5]octan-6-yl}methanesulfonamide
• CAS No: 2013222-44-9
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 6339417
• PubChem ID: 165894183
• Update Time: 2025-10-05

{Spiro[2.5]octan-6-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2013222-44-9
• {spiro[2.5]octan-6-yl}methanesulfonamide
• EN300-3204495
• {Spiro[2.5]octan-6-yl}methanesulfonamide

• Inchi： 1S/C9H17NO2S/c10-13(11,12)7-8-1-3-9(4-2-8)5-6-9/h8H,1-7H2,(H2,10,11,12)
• InChI Key： KWJYALJZGPBURG-UHFFFAOYSA-N
• SMILES： S(CC1CCC2(CC1)CC2)(N)(=O)=O

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5Ų

Additional information on {Spiro[2.5]octan-6-yl}methanesulfonamide

Spiro[2.5]octan-6-yl Methanesulfonamide: A Comprehensive Overview

Spiro[2.5]octan-6-yl methanesulfonamide, with the CAS number 2013222-44-9, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a six-membered ring fused to a five-membered ring, creating a highly strained and rigid framework. The methanesulfonamide group attached to the spiro atom further enhances the compound's chemical reactivity and functional versatility.

The spiro structure of this compound plays a pivotal role in its chemical properties. Recent studies have demonstrated that the strained nature of the spiro system imparts unique electronic and steric effects, making it an ideal candidate for applications in drug design and catalysis. For instance, researchers have explored the use of Spiro[2.5]octan-6-yl methanesulfonamide as a potential lead compound in the development of novel antibiotics due to its ability to inhibit bacterial enzymes through a mechanism involving steric hindrance and hydrogen bonding.

In terms of synthesis, Spiro[2.5]octan-6-yl methanesulfonamide can be prepared via a variety of methods, including intramolecular cyclization reactions and ring-closing metathesis. These methods allow for precise control over the stereochemistry and regiochemistry of the product, ensuring high yields and purity. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of this compound's production, enabling the preparation of enantiomerically enriched samples for use in chiral recognition studies.

One of the most promising applications of Spiro[2.5]octan-6-yl methanesulfonamide lies in its potential as a building block for advanced materials. The compound's rigid structure and functional groups make it an excellent candidate for constructing supramolecular assemblies, such as self-assembled monolayers and coordination polymers. Experimental results from leading research institutions have shown that this compound can form stable networks with tailored mechanical and electronic properties, opening new avenues for its use in nanotechnology and electronics.

Moreover, Spiro[2.5]octan-6-yl methanesulfonamide has been investigated for its role in catalytic processes. Its ability to act as a Lewis acid catalyst has been demonstrated in various organic transformations, including alkylation, acylation, and cycloaddition reactions. The sulfonamide group serves as a strong electron-withdrawing group, enhancing the electrophilicity of the spiro carbon and facilitating nucleophilic attacks by substrates.

Recent breakthroughs in computational chemistry have also shed light on the electronic structure of Spiro[2.5]octan-6-yl methanesulfonamide. Quantum mechanical calculations reveal that the compound exhibits significant conjugation across its spiro system, which contributes to its high reactivity and stability under thermal conditions. These insights have been instrumental in guiding experimental efforts to optimize its synthesis and application.

In conclusion, Spiro[2.5]octan-6-yl methanesulfonamide represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. With ongoing research uncovering new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.